Cas no 1544737-37-2 (1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one)

• Product Name: 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one
• CAS No: 1544737-37-2
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6309482
• PubChem ID: 83119936
• Update Time: 2025-05-21

1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one
• AKOS021441364
• EN300-1125165
• 1544737-37-2

• Inchi： 1S/C10H12FNO3/c1-14-10(15-2)5-9(13)8-4-3-7(11)6-12-8/h3-4,6,10H,5H2,1-2H3
• InChI Key： WSHUSWOXCFTORM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(CC(OC)OC)=O

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one

Comprehensive Analysis of 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one (CAS No. 1544737-37-2)

1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one, with the CAS number 1544737-37-2, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of dimethoxypropanone derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both fluoropyridine and dimethoxy functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one has surged due to their unique physicochemical properties. Researchers are particularly interested in how the 5-fluoropyridin-2-yl moiety influences the compound's reactivity and binding affinity. This interest aligns with current trends in medicinal chemistry, where fluorine-containing molecules are increasingly explored for their enhanced metabolic stability and bioavailability.

The synthesis of CAS 1544737-37-2 typically involves multi-step organic reactions, including condensation and fluorination processes. Its dimethoxypropan-1-one backbone provides a stable framework for further functionalization, making it valuable for constructing heterocyclic compounds. Given the growing focus on sustainable chemistry, many scientists are investigating greener synthetic routes for such intermediates to minimize environmental impact.

One of the most searched questions related to this compound is: "What are the applications of 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one in drug development?" Preliminary studies suggest its potential as a building block for kinase inhibitors and antimicrobial agents. The fluoropyridine group, in particular, is known to improve target selectivity in bioactive molecules, addressing a key challenge in modern pharmacology.

Another hot topic is the compound's role in agrochemical innovation. With the global push for more efficient crop protection solutions, 1544737-37-2 has been evaluated as a precursor for novel pesticides. Its structural features may contribute to improved pest resistance management, a critical concern in agriculture today.

From an analytical perspective, 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one requires specialized characterization techniques due to its unique spectral properties. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to verify its purity and structure. These methods are frequently discussed in online forums by chemistry professionals seeking optimal analytical protocols.

The compound's stability under various conditions is another area of active investigation. Researchers are examining how factors like temperature, pH, and solvent systems affect 1544737-37-2's degradation profile. Such studies are crucial for determining appropriate storage conditions and shelf-life predictions, which are common queries among industrial users.

In material science applications, the dimethoxypropanone moiety of this compound offers interesting possibilities for polymer modification. Some recent patents have explored its use in creating specialized coatings with enhanced durability, responding to the market's need for advanced material solutions.

Regulatory aspects surrounding fluoropyridine derivatives like 1-(5-fluoropyridin-2-yl)-3,3-dimethoxypropan-1-one are frequently updated. Compliance with international chemical regulations (such as REACH) remains a top concern for manufacturers and distributors, making this a trending discussion point in industry circles.

Future research directions for CAS 1544737-37-2 may include exploring its enantiomeric forms for chiral applications or investigating its potential in photochemical reactions. As synthetic methodologies advance, this compound could play a pivotal role in developing next-generation functional materials and pharmaceuticals.